N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C16H16FNO2/c1-12-5-4-7-14(9-12)20-11-16(19)18-10-13-6-2-3-8-15(13)17/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: JMJMTXYAGFMZJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NCC2=CC=CC=C2F
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide, also known as FBA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. FBA is a member of the benzylphenoxyacetamide family of compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide has been found to interact with the GABA(A) receptor, which plays a key role in regulating neuronal activity.
Biochemical and Physiological Effects
N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide has also been shown to have analgesic properties by reducing the sensitivity of pain receptors. Additionally, N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide has been found to have anticonvulsant properties, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide in lab experiments is its relatively low toxicity. Additionally, N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide has been found to be stable under a range of conditions, making it a useful tool for studying the effects of various compounds on biological systems. However, one limitation of using N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide. One area of interest is its potential as an anticancer agent. Studies have shown that N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide has the ability to induce apoptosis in cancer cells, making it a potential treatment for various types of cancer. Additionally, research could be conducted to further elucidate the mechanism of action of N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide and its potential use in the treatment of neurological disorders such as epilepsy and chronic pain.

Synthesis Methods

N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 2-fluorobenzyl chloride with 3-methylphenol to form 2-(3-methylphenoxy)benzyl chloride. This intermediate is then reacted with sodium acetate and acetic anhydride to form N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide.

Scientific Research Applications

N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide has been studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide has been shown to have potential as an anticancer agent.